Cas no 2458-50-6 (2-Aminoethyl 2'-aminoethanethiolsulfonate)

• Product Name: 2-Aminoethyl 2'-aminoethanethiolsulfonate
• CAS No: 2458-50-6
• MF: C₄H₁₂N₂O₂S₂
• MW: 184.280278205872
• MDL: MFCD01863149
• CID: 1417836
• PubChem ID: 437876
• Update Time: 2025-04-20

2-Aminoethyl 2'-aminoethanethiolsulfonate Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonothioic acid, 2-amino-, S-(2-aminoethyl) ester
• NSC528168
• 2-[(2-aminoethanesulfonyl)sulfanyl]ethan-1-amine
• NCGC00014914-02
• 10027-70-0
• NCI528168
• cystamine-S,S-dioxide
• CCG-36764
• NCI60_004292
• MFCD01863149
• S-(2-Aminoethyl) 2-aminoethanesulfonothioate
• 2458-50-6
• NCGC00014914
• S-(2-Aminoethyl)2-aminoethanesulfonothioate
• 2-aminoethyl 2'-aminoethanethiolsulfonate
• SCHEMBL4018166
• AKOS006279349
• 2-(2-aminoethylsulfonylsulfanyl)ethanamine
• NSC-528168
• 2-Aminoethyl 2-Aminoethanethiosulfonate Dihydrochloride
• CHEMBL1411214
• NCIStruc2_000983
• NCIStruc1_000714
• NCGC00098015-01
• 2-Aminoethyl 2'-aminoethanethiolsulfonate

• MDL： MFCD01863149
• Inchi： 1S/C4H12N2O2S2/c5-1-3-9-10(7,8)4-2-6/h1-6H2
• InChI Key： WCKKVBDZUVPNNY-UHFFFAOYSA-N
• SMILES： S(CCN)(=O)(=O)SCCN

Computed Properties

• Exact Mass: 184.03416
• Monoisotopic Mass: 184.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 86.18

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfonyls
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls